Cas no 1119450-41-7 (2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide)

• Product Name: 2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide
• CAS No: 1119450-41-7
• MF: C₁₂H₁₅BrClNO₃
• MW: 336.609401941299
• CID: 4680397
• Update Time: 2025-10-31

2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide
• STK504411
• SEL14400068
• T2250
• 2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide

• Inchi： 1S/C12H15BrClNO3/c1-4-7(13)12(16)15-9-5-8(14)10(17-2)6-11(9)18-3/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key： UHOKWUICWIWYPH-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=C(C(=CC=1OC)OC)Cl)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide

2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide: A Comprehensive Overview

2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide, also known by its CAS number 1119450-41-7, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a butanamide backbone and a substituted phenyl group. The phenyl group itself is further substituted with chlorine and methoxy groups at specific positions, contributing to the compound's distinct chemical properties.

The synthesis of 2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide involves a series of multi-step reactions, often utilizing advanced synthetic techniques such as nucleophilic substitution and amide formation. Recent studies have highlighted the importance of optimizing these reactions to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach has shown promising results in reducing reaction times and improving the overall efficiency of the synthesis pathway.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The presence of multiple functional groups, including the bromine atom and methoxy substituents, makes it highly versatile for further chemical modifications. Scientists have utilized this compound as a building block for constructing bioactive molecules with potential therapeutic applications. For example, recent research has focused on its use in developing anti-inflammatory agents and anticancer drugs. These studies have demonstrated that derivatives of this compound exhibit significant biological activity, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide has also found utility in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polymeric materials with tailored properties. Researchers have explored its use in creating biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds. These advancements underscore the compound's versatility across diverse scientific disciplines.

The chemical stability and reactivity of this compound are influenced by its structural features. The electron-withdrawing groups on the phenyl ring enhance the electrophilic character of the molecule, making it more susceptible to nucleophilic attacks. This property is particularly advantageous in organic synthesis, where controlled reactivity is crucial for achieving desired transformations. Recent studies have also investigated the stereochemical outcomes of reactions involving this compound, shedding light on its potential for enantioselective synthesis—a critical aspect in modern drug development.

From an analytical standpoint, the characterization of 1119450-41-7 has been significantly enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of the compound's molecular structure and purity levels. Furthermore, computational chemistry tools have been employed to predict its physicochemical properties and interactions with biological systems. Such insights are invaluable for guiding experimental design and optimizing synthetic routes.

In conclusion, 2-Bromo-N-(5-chloro-2,4-dimethoxyphenyl)butanamide stands out as a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its unique structure enables it to serve as a versatile building block for developing novel compounds with therapeutic potential. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an even greater role in advancing scientific innovation across various domains.